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Compound of Interest

Compound Name: TAO Kinase inhibitor 2

Cat. No.: B7535013 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. Adherence to proper chemical

handling and disposal protocols is a critical component of responsible research. This guide

provides essential, step-by-step procedures for the safe disposal of TAO Kinase inhibitor 2
(CAS No. 850467-77-5), ensuring the protection of personnel and the environment. By

following these operational and disposal plans, you can confidently manage this compound

from receipt to disposal, reinforcing a culture of safety and trust in your laboratory.

Immediate Safety and Handling Precautions
Before handling TAO Kinase inhibitor 2, it is imperative to consult the manufacturer's Safety

Data Sheet (SDS). The SDS for this compound indicates that it should be handled with care.

Personal Protective Equipment (PPE): When handling TAO Kinase inhibitor 2 in solid or

solution form, always wear the following:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation of dust or aerosols.
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Emergency Procedures: In the event of accidental exposure, follow these first-aid measures

immediately:

After inhalation: Move the person to fresh air.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

After swallowing: Rinse mouth with water. Never give anything by mouth to an unconscious

person.

Step-by-Step Disposal Procedures
The disposal of TAO Kinase inhibitor 2 and any associated contaminated materials must be

managed as hazardous chemical waste. Under no circumstances should this compound or its

solutions be disposed of in the regular trash or poured down the drain.

Waste Identification and Segregation: All materials that have come into contact with TAO
Kinase inhibitor 2 must be treated as hazardous waste. This includes:

Unused or expired solid compound.

Solutions containing TAO Kinase inhibitor 2.

Contaminated consumables such as pipette tips, vials, and gloves.

Spill cleanup materials.

Segregate TAO Kinase inhibitor 2 waste from other laboratory waste streams to prevent

unintended chemical reactions.

Waste Collection and Labeling:

Solid Waste: Collect all solid waste contaminated with TAO Kinase inhibitor 2 in a

dedicated, clearly labeled, and sealed container.
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Liquid Waste: Collect all liquid waste containing TAO Kinase inhibitor 2 in a leak-proof,

sealable container that is compatible with the solvents used.

Labeling: All waste containers must be clearly and securely labeled with the words

"Hazardous Waste," the full chemical name "TAO Kinase inhibitor 2," the CAS number

"850467-77-5," and the appropriate hazard pictograms.

Storage of Waste: Store the sealed and labeled hazardous waste container in a designated,

secure, and well-ventilated satellite accumulation area. This storage area should be away

from heat sources and incompatible chemicals.

Final Disposal: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Provide a complete and accurate description of the waste to the disposal

personnel. The primary disposal recommendation is to an approved waste disposal plant.[1]

Chemical and Physical Properties
A summary of the available quantitative data for TAO Kinase inhibitor 2 is provided below for

easy reference.

Property Value

CAS Number 850467-77-5

Molecular Formula C₂₅H₂₄N₂O₃

Molecular Weight 400.47 g/mol

Disposal Workflow
The following diagram outlines the key steps for the proper disposal of TAO Kinase inhibitor
2.
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Start: Handling TAO Kinase Inhibitor 2
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End: Proper Disposal
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Caption: Workflow for the safe disposal of TAO Kinase inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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